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Compound of Interest

Compound Name: 4-Hydrazinylpyridine hydrochloride

Cat. No.: B1322162

This document provides essential safety and logistical information for the proper disposal of 4-
Hydrazinylpyridine hydrochloride (CAS Number: 52834-40-9), intended for researchers,
scientists, and drug development professionals. The following procedures are designed to
ensure the safe handling and disposal of this chemical in a laboratory setting.

Safety and Hazard Information

4-Hydrazinylpyridine hydrochloride is a hazardous substance that requires careful handling.
The primary hazards associated with this compound are summarized below.

Hazard Classifications:

Acute Toxicity 4 (Oral)

Skin lrritation 2

Eye Damage 1

Specific Target Organ Toxicity — Single Exposure 3 (Respiratory system)
Hazard Statements:
e H302: Harmful if swallowed.[1]

e H315: Causes skin irritation.[1]
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e H318: Causes serious eye damage.[1]

e H335: May cause respiratory irritation.[1]

Precautionary Statements:

P280: Wear protective gloves/ eye protection/ face protection.[1]

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Rinse mouth.[1]

e P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

e P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a
POISON CENTER/doctor.[1]

Physical and Chemical Properties

Property Value

CAS Number 52834-40-9

Molecular Formula CsHsCINs

Molecular Weight 145.59 g/mol [2]
Appearance Solid

Melting Point 244-250 °C

Boiling Point 310.2 °C at 760 mmHg|[3]
Flash Point 141.4 °C[3]

Experimental Protocol: Disposal of 4-
Hydrazinylpyridine Hydrochloride

This protocol outlines the step-by-step procedure for the safe disposal of 4-Hydrazinylpyridine
hydrochloride waste.
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1. Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure the following PPE is worn:

PPE Specification

Gloves Chemical-resistant gloves (e.g., Nitrile rubber)
Eye Protection Safety goggles or a face shield

Lab Coat Standard laboratory coat

Respiratory Protection Use only in a chemical fume hood

2. Waste Identification and Segregation

o Waste Identification: All waste containing 4-Hydrazinylpyridine hydrochloride must be
classified as hazardous chemical waste.

e Segregation: Do not mix this waste with other waste streams. It should be collected in a
designated, properly labeled waste container.

3. Waste Collection and Storage

o Container: Use a clearly labeled, leak-proof, and compatible container for collecting the
waste. The container should be labeled "Hazardous Waste: 4-Hydrazinylpyridine
hydrochloride" and include the appropriate hazard pictograms.

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials. The storage area should be cool and dry.

4. Disposal Procedure

o Small Quantities: For small residual quantities on lab equipment, rinse the equipment with a
suitable solvent (e.g., water or ethanol) and collect the rinsate as hazardous waste.

o Bulk Quantities: Unused or expired 4-Hydrazinylpyridine hydrochloride should be
disposed of in its original container, if possible. If not, transfer it to a designated hazardous
waste container.
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Final Disposal: All waste containing 4-Hydrazinylpyridine hydrochloride must be disposed
of through a licensed hazardous waste disposal company, in accordance with local, state,
and federal regulations. Do not discharge down the drain or dispose of with regular
laboratory trash.

Spill and Emergency Procedures

Spill: In the event of a spill, evacuate the area and ensure it is well-ventilated. Wearing
appropriate PPE, cover the spill with an inert absorbent material. Collect the absorbed
material into a designated hazardous waste container.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Workflow Diagram

Preparation Waste Handling Final Disposal
Start: Identify Waste H Wear Appropriate PPE Segregate Waste H Collect in Labeled Container H Store in Designated Area Contact Licensed Disposal Company H End: Waste Disposed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for 4-Hydrazinylpyridine
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322162#4-hydrazinylpyridine-hydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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